Cas no 863604-71-1 (5-Bromo-N-isopropyl-2-nitroaniline)

5-Bromo-N-isopropyl-2-nitroaniline structure
863604-71-1 structure
Product Name:5-Bromo-N-isopropyl-2-nitroaniline
CAS No:863604-71-1
MF:C9H11BrN2O2
MW:259.099841356277
MDL:MFCD09862515
CID:844376
PubChem ID:24902977
Update Time:2024-10-26

5-Bromo-N-isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-isopropyl-2-nitroaniline
    • 5-bromo-2-nitro-N-propan-2-ylaniline
    • Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-
    • 5-Bromo-N-(1-methylethyl)-2-nitrobenzenamine (ACI)
    • 5-Bromo-N-(1-methylethyl)-2-nitroaniline
    • 863604-71-1
    • BCP32669
    • SCHEMBL990017
    • CS-0367183
    • 5-Bromo-2-nitro-N-(propan-2-yl)aniline
    • MFCD09862515
    • FASQPXTZYZCTMG-UHFFFAOYSA-N
    • DTXSID80647932
    • AC7003
    • N-[Isopropyl]2-nitro-5-bromoaniline
    • AKOS013310272
    • WS-01893
    • SY233364
    • Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-;5-Bromo-2-nitro-N-(propan-2-yl)aniline
    • DB-113666
    • MDL: MFCD09862515
    • Inchi: 1S/C9H11BrN2O2/c1-6(2)11-8-5-7(10)3-4-9(8)12(13)14/h3-6,11H,1-2H3
    • InChI Key: FASQPXTZYZCTMG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(NC(C)C)=CC(Br)=CC=1)=O

Computed Properties

  • Exact Mass: 258.00039g/mol
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 343.2±32.0 °C at 760 mmHg
  • Flash Point: 161.4±25.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-N-isopropyl-2-nitroaniline Security Information

5-Bromo-N-isopropyl-2-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019148080-1g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 95%
1g
$400.00 2023-08-31
eNovation Chemicals LLC
D249013-5g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 95%
5g
$715 2024-07-20
eNovation Chemicals LLC
D249013-5g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 95%
5g
$715 2025-02-19
1PlusChem
1P01EEGA-250mg
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 95%
250mg
$272.00 2024-04-21
1PlusChem
1P01EEGA-1g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 95%
1g
$524.00 2024-04-21
Aaron
AR01EEOM-100mg
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 97%
100mg
$115.00 2023-12-14
Aaron
AR01EEOM-250mg
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 97%
250mg
$203.00 2023-12-14
Aaron
AR01EEOM-500mg
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 97%
500mg
$281.00 2023-12-14
Aaron
AR01EEOM-1g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 97%
1g
$399.00 2023-12-14
Aaron
AR01EEOM-2g
5-Bromo-N-isopropyl-2-nitroaniline
863604-71-1 97%
2g
$742.00 2023-12-14
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd